1-(5-Fluorobenzofuran-2-yl)ethanone
Overview
Description
“1-(5-Fluorobenzofuran-2-yl)ethanone” is a chemical compound with the molecular formula C10H7FO2 and a molecular weight of 178.16 . It is used in scientific research and has applications in various fields such as pharmaceutical synthesis, organic chemistry, and material science.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzofuran ring with a fluorine atom at the 5th position and an ethanone group attached to the 1st position .Physical and Chemical Properties Analysis
“this compound” has a predicted density of 1.253±0.06 g/cm3 and a predicted boiling point of 260.5±20.0 °C . More detailed physical and chemical properties may be available in specialized chemical databases.Scientific Research Applications
Synthesis and Characterization
- Synthesis of derivatives: Compounds derived from 1-(5-Fluorobenzofuran-2-yl)ethanone have been synthesized for various studies. These compounds are characterized using spectroscopic methods like IR, NMR, and MS, and their structures are confirmed through single crystal XRD analysis (Govindhan et al., 2017).
Cytotoxic Studies
- Cytotoxic effects: Derivatives of this compound have been evaluated for their cytotoxic activities against various cancer cell lines, showing potential as anticancer agents (Alagöz et al., 2021).
Antimicrobial and Antifungal Activities
- Antimicrobial properties: Various derivatives of this compound have demonstrated strong antimicrobial activities, suggesting their potential as antibacterial agents (Soares de Oliveira et al., 2012).
- Antifungal effects: Some compounds synthesized from this compound have shown significant antifungal activities, indicating their possible use in treating fungal infections (Abdel‐Aziz et al., 2009).
Pharmacokinetic Studies
- Binding analysis: The interaction of synthesized molecules with human serum albumin has been studied using fluorescence spectroscopy. This is crucial for understanding the pharmacokinetics of these compounds for biological applications (Govindhan et al., 2017).
Molecular Docking Studies
- Molecular docking: Docking studies of compounds derived from this compound provide insights into their potential interactions with biological targets, which is valuable in drug discovery and development (Mary et al., 2015).
Mechanism of Action
Mode of Action
It is known that benzofuran derivatives can have various biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Biochemical Pathways
Benzofuran compounds are known to interact with various biochemical pathways, influencing a broad range of clinical uses .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of 1-(5-Fluorobenzofuran-2-yl)ethanone is currently unknown .
Result of Action
Benzofuran derivatives are known to exhibit a wide range of biological activities, suggesting that this compound may have similar effects .
Action Environment
Factors such as temperature, pH, and the presence of other substances could potentially affect the action of this compound .
Properties
IUPAC Name |
1-(5-fluoro-1-benzofuran-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FO2/c1-6(12)10-5-7-4-8(11)2-3-9(7)13-10/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAVMFXJYIBBFJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(O1)C=CC(=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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